Cas no 874787-88-9 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 874787-88-9
• MF: C₁₆H₂₅NO₄S₂
• MW: 359.504002332687
• CID: 6135895
• PubChem ID: 16270074
• Update Time: 2025-10-24

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide
• N-butyl-N-(1,1-dioxothiolan-3-yl)-3,4-dimethylbenzenesulfonamide
• N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4-dimethylbenzenesulfonamide
• 874787-88-9
• AKOS024659391
• Z147579980
• F2547-0107

• Inchi： 1S/C16H25NO4S2/c1-4-5-9-17(15-8-10-22(18,19)12-15)23(20,21)16-7-6-13(2)14(3)11-16/h6-7,11,15H,4-5,8-10,12H2,1-3H3
• InChI Key： FCUCCEHZTPMQMI-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CCCC)S(C1C=CC(C)=C(C)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 359.12250063g/mol
• Monoisotopic Mass: 359.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3Ų

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide

N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 874787-88-9, known as N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. The sulfonamide functional group plays a pivotal role in its chemical reactivity and stability, while the thiolane moiety introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of sulfonamides in various chemical processes, particularly in the development of biocompatible materials and drug delivery systems. The presence of the thiolane ring in this compound adds a layer of versatility, enabling it to participate in a wide range of chemical reactions. Researchers have explored its potential as a building block for constructing more complex molecular architectures, leveraging its ability to form stable bonds under diverse conditions.

The synthesis of N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the sulfonamide group is typically achieved through nucleophilic substitution reactions, while the thiolane ring is formed via a carefully controlled oxidation process. These steps require precise control over reaction conditions to ensure high yields and product purity.

One of the most intriguing aspects of this compound is its ability to act as a versatile platform for functionalization. By modifying the substituents on the benzene ring or altering the length of the butyl chain, chemists can tailor its properties for specific applications. For instance, recent research has demonstrated its potential as a precursor for synthesizing advanced polymers with enhanced thermal stability and mechanical strength.

In terms of applications, N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide has shown promise in several areas. Its ability to form stable amide bonds makes it an attractive candidate for use in peptide synthesis and drug design. Additionally, its unique electronic properties have been exploited in the development of novel sensors and electronic materials.

The structural integrity of this compound is further enhanced by the presence of multiple methyl groups on the benzene ring. These groups not only increase the molecule's hydrophobicity but also contribute to its overall stability under various environmental conditions. This makes it particularly suitable for use in harsh chemical environments or high-temperature applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide. High-resolution molecular modeling has revealed that the compound exhibits favorable electronic communication between its functional groups, enabling efficient charge transfer processes. This property has significant implications for its use in energy-related applications such as batteries and solar cells.

In conclusion, N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS No 874787-88-9) stands out as a versatile and multifunctional chemical entity with vast potential across multiple disciplines. Its unique combination of structural features and reactivity makes it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.